Cas no 1341455-33-1 (1-(2,2,2-trifluoroethyl)-1H-indol-4-amine)

• Product Name: 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine
• CAS No: 1341455-33-1
• MF: C₁₀H₉F₃N₂
• MW: 214.187072515488
• MDL: MFCD20282162
• CID: 4784543
• PubChem ID: 64253432
• Update Time: 2025-05-21

1-(2,2,2-trifluoroethyl)-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)indol-4-amine
• 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine
• 1-(2,2,2-Trifluoro-ethyl)-1H-indol-4-ylamine

• MDL： MFCD20282162
• Inchi： 1S/C10H9F3N2/c11-10(12,13)6-15-5-4-7-8(14)2-1-3-9(7)15/h1-5H,6,14H2
• InChI Key： GZDYGNBBLFTFLY-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC2C(=CC=CC1=2)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine

Exploring the Potential of 1-(2,2,2-Trifluoroethyl)-1H-indol-4-amine (CAS No. 1341455-33-1) in Modern Pharmaceutical Research

The compound 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine (CAS No. 1341455-33-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. As a fluorinated indole derivative, this molecule combines the versatile indole scaffold with a trifluoroethyl group, creating exciting possibilities for drug discovery and development.

Recent trends in medicinal chemistry highlight the growing importance of fluorinated compounds in drug design. The presence of fluorine atoms often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This explains why researchers are particularly interested in 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine as a potential building block for novel therapeutic agents.

The indole-4-amine core structure is known to interact with various biological targets, including serotonin receptors and enzymes involved in neurotransmitter synthesis. When combined with the trifluoroethyl moiety, this compound may offer improved pharmacokinetic properties compared to non-fluorinated analogs. Many scientists are investigating whether 1341455-33-1 could serve as a precursor for CNS-active compounds or other biologically relevant molecules.

From a synthetic chemistry perspective, 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine presents interesting challenges and opportunities. The introduction of the trifluoroethyl group at the indole nitrogen requires specialized synthetic approaches, making this compound valuable for methodological studies. Researchers frequently search for efficient synthetic routes to fluorinated indole derivatives, reflecting the growing demand for these compounds in drug discovery programs.

The physicochemical properties of CAS 1341455-33-1 make it particularly interesting for pharmaceutical applications. The trifluoroethyl substitution typically increases lipophilicity while maintaining favorable metabolic stability. This balance is crucial for drug candidates, explaining why many medicinal chemists include 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine in their screening libraries.

Current research trends suggest several potential applications for 1341455-33-1:
- Development of novel serotonin receptor modulators
- Exploration as a building block for CNS-targeted therapeutics
- Investigation of its potential in fluorescent probes for biological imaging
- Use as a reference compound in medicinal chemistry studies

The market for specialty fluorinated compounds like 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine has been growing steadily, driven by increasing demand from pharmaceutical and biotechnology companies. As drug discovery efforts focus more on targeted therapies and precision medicine, the need for structurally diverse building blocks continues to rise.

Analytical characterization of CAS 1341455-33-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which is crucial for research applications. Many laboratories seek detailed spectral data for fluorinated indole derivatives to support their synthetic and analytical work.

Safety considerations for handling 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, as with all research chemicals.

The future outlook for 1341455-33-1 appears promising, with potential applications expanding beyond initial expectations. As computational drug design methods improve, the ability to predict and exploit the unique properties of fluorinated indole compounds will likely increase, further driving interest in this chemical space.

For researchers interested in 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine, current literature suggests several promising directions:
- Exploration of its structure-activity relationships in various biological systems
- Development of efficient synthetic methodologies for related N-trifluoroethyl indoles
- Investigation of its potential in material science applications
- Study of its metabolic fate in biological systems

In conclusion, 1-(2,2,2-trifluoroethyl)-1H-indol-4-amine (CAS No. 1341455-33-1) represents an intriguing example of how strategic molecular modifications can create compounds with significant potential in pharmaceutical research and other scientific fields. Its unique combination of an indole scaffold with trifluoroethyl substitution offers numerous opportunities for innovation in drug discovery and beyond.